Cas no 952729-65-6 (methyl 3-amino-3-(4-bromophenyl)propanoate hydrochloride)

• Product Name: methyl 3-amino-3-(4-bromophenyl)propanoate hydrochloride
• CAS No: 952729-65-6
• MF: C₁₀H₁₃BrClNO₂
• MW: 294.572721242905
• MDL: MFCD13295011
• CID: 4667070
• PubChem ID: 16196708
• Update Time: 2025-10-28

methyl 3-amino-3-(4-bromophenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL 3-AMINO-3-(4-BROMOPHENYL)PROPANOATE HYDROCHLORIDE
• Methyl 3-amino-3-(4-bromophenyl)propanoate HCl
• AB88691
• DS-001107
• G37517
• CHEMBL1879268
• 952729-65-6
• Z199409082
• CS-0245323
• MLS000771118
• SCHEMBL2367231
• BCP32712
• EN300-30311
• methyl3-amino-3-(4-bromophenyl)propanoatehydrochloride
• methyl 3-amino-3-(4-bromophenyl)propanoate;hydrochloride
• SMR000376060
• methyl 3-amino-3-(4-bromophenyl)propanoate hydrochloride

• MDL： MFCD13295011
• Inchi： 1S/C10H12BrNO2.ClH/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7;/h2-5,9H,6,12H2,1H3;1H
• InChI Key： KCAPQHNPIIVGSF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)(N)CC(=O)OC.Cl

Computed Properties

• Exact Mass: 292.98182g/mol
• Monoisotopic Mass: 292.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-3-(4-bromophenyl)propanoate hydrochloride

Methyl 3-Amino-3-(4-Bromophenyl)Propanoate Hydrochloride: A Comprehensive Overview

Methyl 3-amino-3-(4-bromophenyl)propanoate hydrochloride, with the CAS number 952729-65-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as MAH, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a propanoate group substituted with an amino group and a bromophenyl moiety, making it a versatile building block for various chemical reactions.

The synthesis of methyl 3-amino-3-(4-bromophenyl)propanoate hydrochloride involves a multi-step process, typically starting with the bromination of an aromatic ring followed by nucleophilic substitution or addition reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysts, to enhance the sustainability of this process.

One of the most promising applications of methyl 3-amino-3-(4-bromophenyl)propanoate hydrochloride lies in its use as an intermediate in the synthesis of bioactive compounds. Its amino group provides a site for further functionalization, allowing chemists to introduce diverse substituents that can modulate biological activity. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, making them valuable candidates for drug discovery.

In addition to its role in drug development, methyl 3-amino-3-(4-bromophenyl)propanoate hydrochloride has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the structural properties of these materials to enhance their performance under various conditions.

The toxicological profile of methyl 3-amino-3-(4-bromophenyl)propanoate hydrochloride is another area of active investigation. While initial studies suggest that it exhibits low toxicity at therapeutic doses, long-term exposure and potential metabolites require further evaluation. Regulatory agencies have emphasized the importance of thorough safety assessments before its widespread use in pharmaceuticals or industrial applications.

Looking ahead, the future of methyl 3-amino-3-(4-bromophenyl)propanoate hydrochloride lies in its continued exploration as a versatile chemical entity. Ongoing research aims to uncover new synthetic pathways, expand its application scope, and improve its biocompatibility. Collaborative efforts between academia and industry are expected to drive innovation and accelerate its transition from laboratory curiosity to commercial product.